Methyl 2-chloro-5-{5-[2-(naphtho[2,1-b]furan-2-ylcarbonyl)carbohydrazonoyl]-2-furyl}benzoate

• Molecular Formula: C26H17ClN2O5
• Molecular Weight: 472.9 g/mol
• IUPAC Name: methyl 5-[5-[(Z)-(benzo[e][1]benzofuran-2-carbonylhydrazinylidene)methyl]furan-2-yl]-2-chlorobenzoate
• InChI: InChI=1S/C26H17ClN2O5/c1-32-26(31)20-12-16(6-9-21(20)27)22-11-8-17(33-22)14-28-29-25(30)24-13-19-18-5-3-2-4-15(18)7-10-23(19)34-24/h2-14H,1H3,(H,29,30)/b28-14-
• InChI Key: OIQGMNWKSIMYAR-MUXKCCDJSA-N
• Isomeric SMILES: COC(=O)C1=C(C=CC(=C1)C2=CC=C(O2)/C=N\NC(=O)C3=CC4=C(O3)C=CC5=CC=CC=C54)Cl
• SMILES: COC(=O)C1=C(C=CC(=C1)C2=CC=C(O2)C=NNC(=O)C3=CC4=C(O3)C=CC5=CC=CC=C54)Cl

Description

Methyl 2-chloro-5-{5-[2-(naphtho[2,1-b]furan-2-ylcarbonyl)carbohydrazonoyl]-2-furyl}benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Methyl 2-chloro-5-{5-[2-(naphtho[2,1-b]furan-2-ylcarbonyl)carbohydrazonoyl]-2-furyl}benzoate is not fully understood. However, studies have shown that it can inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It can also modulate the immune system and reduce inflammation.
Biochemical and Physiological Effects:
Methyl 2-chloro-5-{5-[2-(naphtho[2,1-b]furan-2-ylcarbonyl)carbohydrazonoyl]-2-furyl}benzoate has been shown to have several biochemical and physiological effects. It can inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. It can also modulate the immune system and reduce inflammation. Additionally, it has been shown to have antioxidant properties and can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using Methyl 2-chloro-5-{5-[2-(naphtho[2,1-b]furan-2-ylcarbonyl)carbohydrazonoyl]-2-furyl}benzoate in lab experiments is its potential as an anticancer agent. It can inhibit the growth of cancer cells and has shown promise in preclinical studies. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on Methyl 2-chloro-5-{5-[2-(naphtho[2,1-b]furan-2-ylcarbonyl)carbohydrazonoyl]-2-furyl}benzoate. One area of research is to further understand its mechanism of action and how it can be optimized for use as an anticancer agent. Additionally, research can be conducted on its potential use in the treatment of other diseases such as Alzheimer's and inflammatory disorders. Further studies can also be conducted to improve its solubility in water, which can make it more accessible for lab experiments.

Synthesis Methods

The synthesis of Methyl 2-chloro-5-{5-[2-(naphtho[2,1-b]furan-2-ylcarbonyl)carbohydrazonoyl]-2-furyl}benzoate involves the reaction of 2-chloro-5-nitrobenzoic acid with 2-furylcarbonylhydrazine, followed by the reduction of the nitro group to an amino group. The resulting compound is then reacted with naphtho[2,1-b]furan-2-carbonyl chloride and methyl chloroformate to yield the final product. This synthesis method has been optimized to yield high purity and yield of the compound.

Scientific Research Applications

Methyl 2-chloro-5-{5-[2-(naphtho[2,1-b]furan-2-ylcarbonyl)carbohydrazonoyl]-2-furyl}benzoate has been extensively studied for its potential applications in various fields. One of the primary applications is in the field of cancer research. Studies have shown that this compound has anticancer properties and can inhibit the growth of cancer cells. It has also been studied for its potential use as an anti-inflammatory agent and in the treatment of Alzheimer's disease.